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Compound of Interest

Compound Name: Cefuroxime-d3

Cat. No.: B3025872

An In-depth Technical Guide to Cefuroxime-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Cefuroxime-d3, its mechanism of action, and its application as an internal
standard in bioanalytical methods. Detailed experimental protocols and visual diagrams are
included to support research and development activities.

Core Physicochemical Properties

Cefuroxime-d3 is the deuterium-labeled version of Cefuroxime, a second-generation
cephalosporin antibiotic.[1][2] The incorporation of three deuterium atoms on the methoxy
group results in a higher molecular weight, making it an ideal internal standard for mass
spectrometry-based quantification of Cefuroxime.[1][3] Its primary application is in
pharmacokinetic and bioequivalence studies where precise measurement of the parent drug in
biological matrices is required.[3]

Quantitative data for Cefuroxime-d3 and its unlabeled counterpart, Cefuroxime, are
summarized below for direct comparison.
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Property Cefuroxime-d3 Cefuroxime
(6R,7R)-3-
(6R,7R)-3-
(carbamoyloxymethyl)-7-
((Carbamoyloxy)methyl)-7-
[[(2Z)-2-(furan-2-yl)-2-
((2)-2-(furan-2-yl)-2-((methoxy- o ]
Synonyms methoxyiminoacetyllamino]-8-

d3)imino)acetamido)-8-0x0-5-
thia-1-azabicyclo[4.2.0]oct-2-

ene-2-carboxylic acid

0x0-5-thia-1-
azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid

Molecular Formula

C16H13D3N40sS[1][3]

C16H16N4OsS[4][5]

Molecular Weight 427.4 g/mol [1][4][6][7] 424.39 g/mol [4][5]

CAS Number 1803240-98-3[1][3][4][8] 55268-75-2[4][6][8]

Appearance Solid[1] White to Off-White Solid[9]
DMSO: slightly soluble, Water: 145 mg/L at 25°C,

Solubility Methanol: slightly soluble (may = DMSO (Slightly), Methanol

require heating)[1][3][10]

(Slightly)[9]

Storage Temperature

-20°C[6][8]

Mechanism of Action: Inhibition of Bacterial Cell

Wall Synthesis

Cefuroxime, the active parent compound, is a beta-lactam antibiotic that exerts its bactericidal

effect by inhibiting the synthesis of the bacterial cell wall.[11][12] It specifically targets and

binds to penicillin-binding proteins (PBPs), which are enzymes crucial for the final

transpeptidation step in peptidoglycan synthesis.[12][13][14] This inhibition disrupts the integrity

of the cell wall, leading to cell lysis and bacterial death.[5][11] Cefuroxime shows broad-

spectrum activity against both Gram-positive and Gram-negative bacteria and is notably stable

against many bacterial 3-lactamases.[3][12][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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